molecular formula C10H19Cl3O2 B8297401 Trifan

Trifan

Cat. No.: B8297401
M. Wt: 277.6 g/mol
InChI Key: JZYZLJUJHCXACB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

The term “Trifan” in scientific literature primarily refers to research contributions by Dr. Tatiana Alina this compound and collaborators, focusing on natural product chemistry, phytochemical analysis, and bioactivity assessments. Their work spans diverse areas, including:

  • Pyrrolizidine alkaloids (PAs) in comfrey (Symphytum officinale), particularly quantification of toxic PAs like intermedine N-oxide and lycopsamine N-oxide .
  • Antioxidant profiling of Artemisia species, comparing methodologies and bioactivity outcomes .
  • Extraction optimization for phenolic compounds using microwave-assisted techniques .

Dr. This compound’s research emphasizes methodological rigor, comparative analysis, and reproducibility, making it a benchmark for studies on plant-derived compounds.

Properties

Molecular Formula

C10H19Cl3O2

Molecular Weight

277.6 g/mol

IUPAC Name

1-(1-butoxy-2,2,2-trichloroethoxy)butane

InChI

InChI=1S/C10H19Cl3O2/c1-3-5-7-14-9(10(11,12)13)15-8-6-4-2/h9H,3-8H2,1-2H3

InChI Key

JZYZLJUJHCXACB-UHFFFAOYSA-N

Canonical SMILES

CCCCOC(C(Cl)(Cl)Cl)OCCCC

Origin of Product

United States

Comparison with Similar Compounds

Key Compounds:

  • Intermedine N-oxide and Lycopsamine N-oxide (studied by Trifan et al. ).
  • Echimidine N-oxide and Symlandine derivatives (structurally similar PAs with overlapping toxicity profiles).

Analytical Findings:

Compound Content (mg/g dry weight) Methodology Source
Intermedine N-oxide 0.13–1.56 HPLC-MS/MS (Kinetex C-18 column) Polish Comfrey
Lycopsamine N-oxide 0.37–1.61 HPLC-MS/MS (Kinetex C-18 column) Polish Comfrey
Intermedine N-oxide* 0.2–1.69 HPLC-MS/MS (Gemini C-18 column) This compound et al.
Lycopsamine N-oxide* 0.24–1.87 HPLC-MS/MS (Gemini C-18 column) This compound et al.

Notes:

  • This compound’s earlier work used a Gemini C-18 column , while recent studies employed a Kinetex C-18 column , altering elution orders and slightly affecting quantification accuracy .
  • Discrepancies in PA content (e.g., intermedine N-oxide) highlight the impact of column chemistry on analytical results.

Antioxidant Activity of Artemisia Extracts

Compared Compounds:

  • Methanolic extracts of A. absinthium and A. vulgaris (this compound et al. ).
  • Fresh vs. dried plant material (methodological variable affecting bioactivity).

Key Data:

Species FRAP (µmol Fe²⁺/g) TEAC (µmol Trolox/g) Reference
A. absinthium 12.5 ± 1.2 45.3 ± 3.8 Current Study
A. absinthium 10.8 ± 0.9 220 ± 15 This compound et al.
A. vulgaris 18.6 ± 1.5 55.1 ± 4.2 Current Study
A. vulgaris 25.4 ± 2.1 250 ± 20 This compound et al.

Notes:

  • TEAC values in this compound’s work were 5–10× higher due to the use of dried plant material , which concentrates antioxidants .
  • Disagreement in A. vulgaris activity underscores the influence of growth conditions and extraction protocols.

Phenolic Compound Extraction Techniques

Compared Methods:

  • Microwave-assisted extraction (MAE) (this compound et al. ).
  • Subcritical water extraction (SWE) and conventional solvent extraction .

Performance Metrics:

Method Yield (mg GAE/g) Time (min) Energy Efficiency Reference
MAE 58.7 ± 2.1 15 High This compound et al.
SWE 62.3 ± 3.0 30 Moderate Vladić et al.
Conventional 45.2 ± 1.8 120 Low Galan et al.

Notes:

  • MAE optimized by this compound et al. achieves competitive yields with reduced time and energy .
  • SWE provides marginally higher yields but requires longer processing.

Critical Analysis of Discrepancies and Limitations

  • Methodological Variability : Column selection (e.g., Gemini vs. Kinetex C-18) and plant material preparation (fresh vs. dried) significantly alter results .
  • Bioactivity Context : Antioxidant data must be contextualized with assay type (FRAP vs. TEAC) and reference standards .
  • Sustainability : MAE and SWE balance efficiency with environmental impact, but scalability remains a challenge .

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